Cas no 1803632-66-7 (3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine)

• Product Name: 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine
• CAS No: 1803632-66-7
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4930980
• Update Time: 2025-06-15

3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-6-5(13)4(15-7(9,10)11)1-3(2-12)14-6/h1H,2,12-13H2
• InChI Key： RYJMOKHAIPUHBA-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(CN)=N1)OC(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.2
• Topological Polar Surface Area: 74.2

Additional information on 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine

Recent Advances in the Study of 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine (CAS: 1803632-66-7)

In recent years, the compound 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine (CAS: 1803632-66-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique trifluoromethoxy and chloro substituents, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

The synthesis of 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to streamline the production process. Notably, the use of palladium-catalyzed cross-coupling reactions has been reported to enhance the efficiency of introducing the trifluoromethoxy group, a critical structural feature of this compound. These advancements in synthetic methodologies have facilitated further exploration of its pharmacological properties.

Biological evaluations of 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine have revealed its potential as a key intermediate in the development of novel kinase inhibitors. Recent in vitro studies have demonstrated its ability to modulate specific signaling pathways implicated in cancer and inflammatory diseases. For instance, the compound has shown inhibitory activity against certain tyrosine kinases, making it a candidate for targeted therapy in oncology. Additionally, its unique chemical structure contributes to its favorable pharmacokinetic properties, including improved metabolic stability and bioavailability.

In the context of drug discovery, 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine has been utilized as a building block for the design of more complex molecules. Researchers have successfully incorporated this scaffold into larger pharmacophores, resulting in compounds with enhanced binding affinity and selectivity. Computational modeling and structure-activity relationship (SAR) studies have further elucidated the molecular interactions responsible for its biological effects, providing valuable insights for future drug design efforts.

Despite these promising findings, challenges remain in the clinical translation of derivatives based on this compound. Issues such as off-target effects and potential toxicity require further investigation. Ongoing research aims to address these limitations through rigorous preclinical testing and optimization of lead compounds. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of therapeutics leveraging this versatile chemical entity.

In conclusion, 3-Amino-6-(aminomethyl)-2-chloro-4-(trifluoromethoxy)pyridine (CAS: 1803632-66-7) represents a valuable tool in modern medicinal chemistry. Its unique structural features and demonstrated biological activity make it a compelling subject for further research. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play a pivotal role in the discovery of next-generation therapeutics for a range of diseases.